Cas no 1486934-49-9 (6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine
• CAS No: 1486934-49-9
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5577892
• Update Time: 2025-08-04

6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(3,5-dimethylphenyl)-2-methyl-
• 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C13H15N3/c1-8-4-9(2)6-11(5-8)12-7-13(14)16-10(3)15-12/h4-7H,1-3H3,(H2,14,15,16)
• InChI Key： BMVNBQYPIVUEMG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC(C)=CC(C)=C2)=CC(N)=N1

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±30.0 °C(Predicted)
• pka: 6.48±0.10(Predicted)

Additional information on 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine (CAS No. 1486934-49-9)

6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine (CAS No. 1486934-49-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dimethylphenyl and methylpyrimidin-4-amine structure, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection.

The molecular formula of 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine is C13H15N3, with a molecular weight of 213.28 g/mol. Its structural features, including the 3,5-dimethylphenyl and 2-methylpyrimidin-4-amine moieties, contribute to its versatility in chemical reactions. These properties make it a valuable building block for designing novel compounds with enhanced biological activity. The compound's stability and solubility profile further enhance its utility in various synthetic pathways.

In recent years, the demand for 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine has surged due to its role in developing kinase inhibitors and other therapeutic agents. Kinase inhibitors are a hot topic in modern medicine, particularly for treating cancers and inflammatory diseases. The compound's ability to modulate kinase activity makes it a promising candidate for further research. Additionally, its agrochemical applications, such as in the development of fungicides and herbicides, align with the growing need for sustainable crop protection solutions.

The synthesis of 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine typically involves multi-step organic reactions, including condensation and amination processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries. Researchers are also exploring greener synthesis routes to align with the global push for environmentally friendly chemical production.

Market trends indicate a rising interest in pyrimidine derivatives, driven by their broad-spectrum applications. The compound's potential in personalized medicine and precision agriculture has further fueled its popularity. For instance, its use in targeted cancer therapies and smart agrochemicals resonates with the current focus on precision and sustainability. These trends are likely to sustain the demand for 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine in the coming years.

Safety and handling of 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine are paramount in laboratory and industrial settings. While it is not classified as a hazardous material, standard precautions, such as wearing protective gear and working in well-ventilated areas, are recommended. Proper storage conditions, including temperature control and moisture prevention, are essential to maintain its stability and efficacy. These practices ensure safe and efficient use across various applications.

In conclusion, 6-(3,5-dimethylphenyl)-2-methylpyrimidin-4-amine (CAS No. 1486934-49-9) is a versatile and valuable compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural properties, coupled with its applicability in cutting-edge research, make it a compound of interest for scientists and industry professionals alike. As research continues to uncover new uses and synthesis methods, its role in advancing science and technology is expected to grow exponentially.